Cas no 104713-75-9 ((S)-3-((S)-1-Benzylpyrrolidin-3-yl)-5-methyl-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate)

Barnidipine, also known as melodipine, is a chemical. Its chemical name is (4S) - 2,6-dimethyl-4 - (m-nitrophenyl) - 1,4-dihydropyridine-3,5-dicarboxylic acid (3S) - 1-benzyl-3-pyrrolyl-methyl ester. Its molecular formula is c27h29n3o6, and its molecular weight is 491.53600. Clinically, it mainly treats essential hypertension and angina pectoris< Br>

(S)-3-((S)-1-Benzylpyrrolidin-3-yl)-5-methyl-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate structure

104713-75-9 structure

Product Name:(S)-3-((S)-1-Benzylpyrrolidin-3-yl)-5-methyl-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate

CAS No:104713-75-9

Molecular Formula:C₂₇H₂₉N₃O₆

Molecular Weight:491.535667181015

MDL:MFCD00871351

CID:62501

PubChem ID:443869

(S)-3-((S)-1-Benzylpyrrolidin-3-yl)-5-methyl-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate Properties

Names and Identifiers

- (S)-3-((S)-1-Benzylpyrrolidin-3-yl) 5-methyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
- (+)-(3'S,4S)-1-Benzyl-3-pyrrolidinyl methyl 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylate
- (S)-3-((S)-1-Benzylpyrrolidin-3-yl)-5-methyl-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
- Barnidipine
- (3S)-1-benzylpyrrolidin-3-yl methyl (4S)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
- (4S)-1,4-Dihydro-2,6-dimethyl-4-(3-nitrophenyl)pyridine-3,5-dicarboxylic acid 5-methyl 3-[(3S)-1-benzylpyrrolidin-3-yl] ester
- (4S)-2,6-Dimethyl-1,4-dihydro-4-(3-nitrophenyl)pyridine-3,5-dicarboxylic acid 5-methyl 3-[(3S)-1-benzylpyrrolidin-3-yl] ester
- (S)-3-((S)-1-Benzylpyrrolidin-3-yl) 5-Methyl 2,6-diMethyl-4-(3-ni
- mepirodipine
- (S)-3-((S)-1-Benzylpyrrolidin-3-yl)-5-methyl-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridin
- (S)-3-((S)-1-Benzylpyrrolidin-3-yl) 5-methyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3
- (4S)-1,4-Dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylic acid 3-methyl 5-[(3S)-1-benzylpyrrolidin-3β-yl] ester
- D07494
- Libradin
- Vasexten (TN)
- (+)-(3'S,4S)-1-Benzyl-3-pyrrolidinyl methyl 1,4-dihydro-2,6-dimethyl-4-(m-nitrophenyl)-3,5-pyridinedicarboxylate
- 104713-75-9
- Barnidipinum
- VXMOONUMYLCFJD-DHLKQENFSA-N
- CHEMBL2110040
- 104713-75-9 (free base)
- C27H29N3O6
- BDBM50088384
- CHEMBL2103761
- S0870
- AKOS025311247
- Q925327
- 5-O-[(3S)-1-benzylpyrrolidin-3-yl] 3-O-methyl (4S)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
- UNII-2VBY96ASWJ
- YM-09730-5(Free base)
- Barnidipino
- barnidipine
- CS-0062940
- DB09227
- BARNIDIPINE [WHO-DD]
- 2VBY96ASWJ
- BARNIDIPINE [MI]
- YM 09730
- Vasexten
- Barnidipine (INN)
- Barnidipino [INN-Spanish]
- SCHEMBL49302
- HY-107322A
- Barnidipine [INN]
- Barnidipinum [INN-Latin]
- BCP07244
- CHEBI:135793
- NS00073183
- TS-09682
- BRD-K78781788-003-01-9
- 3-(3S)-1-benzylpyrrolidin-3-yl 5-methyl (4S)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
- 1-benzyl-3-pyrrolidinyl methyl-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
- Cyress
- Mepirodipine
- C08CA12
- Barnidipino (INN-Spanish)
- Barnidipinum (INN-Latin)
- BARNIDIPINE
- (S)-3-((S)-1-Benzylpyrrolidin-3-yl) 5-Methyl 2,6-diMethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
- +Expand
- MDL： MFCD00871351
- InChIKey： VXMOONUMYLCFJD-DHLKQENFSA-N
- Inchi： 1S/C27H29N3O6/c1-17-23(26(31)35-3)25(20-10-7-11-21(14-20)30(33)34)24(18(2)28-17)27(32)36-22-12-13-29(16-22)15-19-8-5-4-6-9-19/h4-11,14,22,25,28H,12-13,15-16H2,1-3H3/t22-,25-/m0/s1
- SMILES： O(C(C1=C(C)NC(C)=C(C(=O)OC)[C@@H]1C1C=CC=C(C=1)[N+](=O)[O-])=O)[C@@H]1CN(CC2C=CC=CC=2)CC1

Computed Properties

Exact Mass: 491.20600
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 8
Monoisotopic Mass: 491.206
Heavy Atom Count: 36
Complexity: 917
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.2
Topological Polar Surface Area: 114A^2

Experimental Properties

LogP: 4.61020
PSA: 113.69000
Refractive Index: 1.628
Boiling Point: 614.5 °C at 760 mmHg
Melting Point: 137-139°
Flash Point: 614.5 °C at 760 mmHg
Specific Rotation: D20 +64.8° (c = 1 in methanol)
Density: 1.31

(S)-3-((S)-1-Benzylpyrrolidin-3-yl)-5-methyl-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P007Y2P-5mg	Barnidipine	104713-75-9	98%	5mg	$26.00
A2B Chem LLC	AD69953-5mg	Barnidipine	104713-75-9	98%	5mg	$165.00	2024-04-20
Aaron	AR007YB1-5mg	Barnidipine	104713-75-9	98%	5mg	$7.00
Ambeed	A199791-1g	3-((S)-1-Benzylpyrrolidin-3-yl) 5-methyl (S)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate	104713-75-9	95+%	1g	$180.0	2024-08-02
Chemenu	CM175995-1g	Barnidipine	104713-75-9	95%	1g	$505	2021-08-05
eNovation Chemicals LLC	D505342-100mg	(S)-3-((S)-1-Benzylpyrrolidin-3-yl) 5-Methyl 2,6-diMethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate	104713-75-9	97%	100mg	$560	2022-09-09
Matrix Scientific	089922-250mg	(S)-3-((S)-1-Benzylpyrrolidin-3-yl)-5-methyl-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate, 95+%	104713-75-9	95+%	250mg	$530.00	2023-09-08
S e l l e c k ZHONG GUO	S0870-5mg	Barnidipine	104713-75-9	98.07%	5mg	¥794.2	2023-09-15
TRC	S069100-2.5mg	(S)-3-((S)-1-Benzylpyrrolidin-3-yl)-5-methyl-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate	104713-75-9		2.5mg	$ 75.00	2022-06-03
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T7550-2 mg	Barnidipine	104713-75-9	98.00%	2mg	￥398.00	2022-04-26

(S)-3-((S)-1-Benzylpyrrolidin-3-yl)-5-methyl-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate Synthesis

(S)-3-((S)-1-Benzylpyrrolidin-3-yl)-5-methyl-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

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(CAS:104713-75-9)

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:104713-75-9)

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(S)-3-((S)-1-Benzylpyrrolidin-3-yl)-5-methyl-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate Related Literature

1. Annual Report of the Council: March, 1965

Proc. Soc. Anal. Chem., 1965,2, 43-54
2. Photoredox-catalyzed 2,2,2-trifluoroethylation and 2,2-difluoroethylation of alkenes with concomitant introduction of a quinoxalin-2(1H)-one moiety†

Xiu Yang,Wei-Dong Meng,Xiu-Hua Xu,Yangen Huang Org. Chem. Front., 2021,8, 6597-6602
3. Studying the dynamic mechanism of transporting a single drug carrier-polyamidoamine dendrimer through cell membranes by force tracing†

Boyu Yang,Haijiao Xu,Shaowen Wang,Mingjun Cai,Yan Shi,Guocheng Yang,Yuping Shan Nanoscale, 2016,8, 18027-18031
4. Contents list

Nanoscale, 2019,11, 14477-14490
5. The corrosion behaviors of multilayer diamond-like carbon coatings: influence of deposition periods and corrosive medium†

Jibin Pu,Guangan Zhang RSC Adv., 2016,6, 28570-28578
6. Boron-doped diamondelectrode: synthesis, characterization, functionalization and analytical applications

Keith B. Male,Jeremy D. Glennon Analyst, 2009,134, 1965-1979
7. Very low thermal conductivity in lanthanum phosphate–zirconia ceramic nanocomposites processed using a precipitation–peptization synthetic approach†

Kottarathil Shijina,Sasidharan Sankar,Mohan Midhun,Meerankhan Firozkhan,Balagopal Narayanan Nair,Krishna Gopakumar Warrier,Unnikrishnan Nair Saraswathy Hareesh New J. Chem., 2016,40, 5333-5337
8. Heating-up synthesis of cadimum-free and color-tunable quaternary and five-component Cu–In–Zn–S-based semiconductor nanocrystals†

Zhenyang Liu,Miao Wang,Chunhe Yang,Feng Teng J. Mater. Chem. C, 2015,3, 10114-10120
9. Stable narrowband red phosphor K3GaF6:Mn4+ derived from hydrous K2GaF5(H2O) and K2MnF6†

T. T. Deng,E. H. Song,Y. Y. Zhou,L. Y. Wang,S. Ye,Q. Y. Zhang J. Mater. Chem. C, 2017,5, 9588-9596
10. Filling carbon: a microstructure-engineered hard carbon for efficient alkali metal ion storage†

Xiaoyang Chen,Nurbiye Sawut,Kean Chen,Hui Li,Jun Zhang,Zhe Wang,Mei Yang,Guo Tang,Xinping Ai,Hanxi Yang,Yongjin Fang,Yuliang Cao Energy Environ. Sci., 2023,16, 4041-4053

104713-75-9 ((S)-3-((S)-1-Benzylpyrrolidin-3-yl)-5-methyl-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:104713-75-9)(S)-3-((S)-1-Benzylpyrrolidin-3-yl)-5-methyl-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate

Purity:99%

Quantity:1g

Price($):162.0